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Efficacy Comparison of Insect Repellents

The table below summarizes key information on skin-applied repellent ingredients registered by the US

Environmental Protection Agency (EPA) to help you compare their profiles [1] [2].

Active
Ingredient

Typical
Concentrations

Reported Efficacy &
Protection Time

Key Characteristics & Safety
Notes

2-Undecanone

DEET

Picaridin

7.75% (in
BioUD)

5% - 100%

5% - 20%

Mosquitoes: up to 5 hrs; Ticks:
up to 2 hrs [1]. Lab studies vs.
ticks: comparable to 7-15%
DEET, head-to-head vs. 98%
DEET, undiluted was more
repellent [3] [1].

Highly effective against
mosquitoes and ticks. Duration
depends on concentration;
20% concentrations typically
provide ~5 hours [1].

As effective as DEET against
mosquitoes at similar

Synthetic version of a
compound from wild tomato
plants. "Published data on its
efficacy are limited" [1]. May
have a strong odor [1].

Considered the "gold
standard.” Generally safe; can
damage plastics/synthetics,
feel greasy. For children, use
<30% concentration [1].

Often better skin tolerance
than DEET; odorless, non-
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Active Typical Reported Efficacy & Key Characteristics & Safety
Ingredient Concentrations  Protection Time Notes
concentrations; also repels greasy, does not damage
ticks. Higher concentrations materials. For children, use
last longer [1]. <10% concentration [1].
IR3535 7.5% - 20% Concentrations 210% effective A synthetic version of a beta-

Oil of Lemon
Eucalyptus
(OLE/PMD)

Citronella Oil

Not specified

Not specified

for several hours; 7.5%
concentration offered limited
protection (<1 hour) [1].

Provides up to 6 hours of
protection; has been as
effective as DEET in some
studies [1] [4].

Short-term protection (<2
hours) against mosquitoes;
likely not effective against
ticks [1].

amino acid. Can cause eye
irritation and damage some
plastics/fabrics. Safe for
children >2 months [1].

Refined from lemon
eucalyptus tree. Can cause
eye and skin irritation. Not
recommended for children
<3 years [1].

Provides limited protection.
Can cause skin irritation [1].

Experimental Data and Protocols for 2-Undecanone

For a researcher-focused comparison, here are the methodologies and key findings from pivotal studies on 2-

undecanone.

Key Laboratory Bioassay for Ticks

A 2009 comparative study evaluated the repellency of BioUD (7.75% 2-undecanone) against three species

of ixodid ticks using a laboratory choice test [3].

e Protocol: The assay used a choice test between repellent-treated and control filter paper surfaces.

Ticks were given the option to move onto either surface, and repellency was calculated based on their

distribution [3].
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e Test Subjects: Amblyomma americanum, Dermacentor variabilis, and Ixodes scapularis [3].
¢ Key Findings:

o Against A. americanum and I. scapularis, BioUD provided greater repellency than 98.11%
DEET [3].

o In head-to-head assays, undiluted and 50% dilutions of BioUD were more repellent than
undiluted DEET against all three tick species [3].

o Regression analysis indicated that the concentration of BioUD required for equivalent
repellency to 98.11% DEET was 39.5% for D. variabilis and 29.7% for I. scapularis. The study
concluded that BioUD is 2-4 times more active as a repellent than DEET against these ticks
under the conditions of their lab bioassays [3].

Investigation into the Dual-Action Mechanism

A 2025 study explored the mechanism of 2-undecanone against nematodes, revealing a dual-action mode

of repellency and contact toxicity, which could inform understanding of its effects on other organisms [5].

¢ Repellent Olfaction Pathway: Chemotaxis experiments showed that 2-undecanone is detected as
a repulsive signal through the AWB olfactory sensory neurons in C. elegans. This signal is then
transduced through a cGMP pathway to induce repellent behavior [5].

e Contact Toxicity Pathway: The study found that at certain concentrations, 2-undecanone induces
intracellular calcium accumulation and causes lysosomal membrane rupture, leading to cell death
(necrosis). The identified targets for this contact killing effect were Hsp70 A and V-ATPase A [5].

The following diagram illustrates this dual-action mechanism based on the study in C. elegans [5]:
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Research and Practical Application Notes

e Combine with Permethrin-Treated Clothing: For optimal protection against ticks and mosquitoes,
wearing clothing treated with the insecticide permethrin is recommended in addition to using skin-
applied repellents like 2-undecanone [1].

e Application to Gear: BioUD can be applied to skin, clothing, and outdoor gear, similar to some other
repellents [1].

o Safety Profile: The CDC considers EPA-registered formulations of 2-undecanone safe for use
during pregnancy [1]. Always follow the product label instructions.

In summary, for your comparison guide:
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o Key Advantage of 2-Undecanone: Compelling laboratory data against certain tick species, showing
high efficacy [3].

¢ Key Limitation: A relative scarcity of independent, field-based efficacy data compared to other
repellents, as noted by The Medical Letter [1].

¢ Promising Aspect: Its novel, dual-action mode (repellency and contact toxicity) may reduce pest
tolerance and extend efficacy duration [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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